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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

Get Quote

For researchers, scientists, and drug development professionals, the precise and reliable

quantification of chemical compounds is paramount. This guide provides an objective

comparison of analytical methodologies for the quantification of Acid yellow 61, a synthetic

azo dye. While a formal inter-laboratory study for Acid Yellow 61 is not publicly available, this

document synthesizes validation data from a comprehensive single-laboratory study and

compares it with alternative methods applicable to azo dyes, offering a framework for

establishing robust analytical protocols.

Comparison of Analytical Methods
The primary method detailed in this guide is Ultra-High-Performance Liquid Chromatography

coupled with Quadrupole Orbitrap High-Resolution Mass Spectrometry (UHPLC-Q-Orbitrap-

MS). This technique offers high sensitivity and selectivity. Alternative methods for the analysis

of azo dyes include High-Performance Liquid Chromatography with Diode-Array Detection

(HPLC-DAD) and Gas Chromatography-Mass Spectrometry (GC/MS), each with its own

advantages and limitations.
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Parameter
UHPLC-Q-Orbitrap-
MS

HPLC-DAD GC/MS

Linearity (r²) 0.9924–0.9998[1] ≥ 0.9998[2] Not specified

Limit of Quantification

(LOQ)
0.10–0.88 µg/kg[1] 0.04–0.12 mg/kg[2]

Reporting level of 30

ppm[3]

Accuracy (Recovery

%)
80.34%–110.46%[1] 96.0%–102.6%[2] Not specified

Precision (RSD %) < 9.01%[1] 0.16%–2.01%[2] Not specified

Selectivity High Moderate High

Matrix

Chili paste, hotpot

seasoning, bearnaise

sauce[1]

Turmeric[2] Textiles and leather[3]

Experimental Protocols
UHPLC-Q-Orbitrap-MS for Acid Dyes in Food Matrices[1]
[4][5][6]
This method was developed for the simultaneous determination of 61 acid dyes, including Acid
Yellow 61, in complex food matrices.

1. Sample Preparation: Double Liquid-Liquid Extraction (d-LLE)

Extraction Solution: A mixture of water, methanol, and dichloromethane (1:3:1, v/v/v) is used.

Initial Extraction: The sample is homogenized with the extraction solution. This mixture

separates into an aqueous and an organic phase.

First Clean-up: The organic phase, containing lipophilic compounds, is discarded.

Second Clean-up (Salting Out): The aqueous phase is further purified by salting out to

remove highly hydrophilic interferences.
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Final Extract: The purified extract is then filtered through a 0.22 µm nylon membrane before

analysis.

2. Chromatographic Conditions

Instrument: UHPLC system (e.g., Thermo Fisher, UltiMate 3000).

Column: Syncronis C18 column (2.1 mm × 150 mm, 1.7 µm).

Mobile Phase:

Solvent A: 5.0 mM ammonium formate in water-methanol (95:5, v/v).

Solvent B: 5.0 mM ammonium formate in methanol-water (95:5, v/v).

Flow Rate: 0.3 mL/min.

Injection Volume: 5.0 µL.

Gradient Elution: A specific gradient program is followed to separate the dyes.

3. Mass Spectrometry Conditions

Instrument: Q-Orbitrap High-Resolution Mass Spectrometer.

Analysis Mode: Full scan MS and data-dependent MS/MS (dd-MS²) acquisition.

Preliminary Qualitative Analysis: Based on the extraction of characteristic ion fragments (m/z

79.9557, corresponding to SO₃⁻) in full scan mode.
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Experimental workflow for Acid Yellow 61 quantification.

Toxicological Pathway of Azo Dyes
Acid Yellow 61 is an azo dye. A primary toxicological concern with azo dyes is their metabolic

conversion to potentially carcinogenic aromatic amines.[4][5] This biotransformation is primarily

carried out by azoreductases from the intestinal microbiota.[4][6]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body-img#inter-laboratory-validation-of-acid-yellow-61-quantification-a-comparative-guide
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#inter-laboratory-validation-of-acid-yellow-61-quantification-a-comparative-guide
https://www.benchchem.com/product/b15622547/docs?utm_src=pdf-body#inter-laboratory-validation-of-acid-yellow-61-quantification-a-comparative-guide
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://www.semanticscholar.org/paper/Metabolism-of-azo-dyes%3A-implication-for-and-Levine/1962b4826c80027e646ef653df95c96d31274755
https://pubmed.ncbi.nlm.nih.gov/1935573/
https://www.semanticscholar.org/paper/Toxicological-significance-of-azo-dye-metabolism-by-Feng-Cerniglia/eab750d34eaa127ab53c811461d7576b91e8aa64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Azo Dye
(e.g., Acid Yellow 61)

Reductive Cleavage
of Azo Bond (-N=N-)

Intestinal Microbiota Azoreductase

Aromatic Amines
(Potentially Carcinogenic)

Click to download full resolution via product page

Metabolic pathway of azo dyes in the intestine.

Concluding Remarks
The UHPLC-Q-Orbitrap-MS method provides a highly sensitive and reliable approach for the

quantification of Acid Yellow 61 in complex matrices. While this guide presents data from a

single, comprehensive study, the principles and comparative data for alternative methods offer

a solid foundation for laboratories looking to establish and validate their own analytical

procedures for this and similar azo dyes. The toxicological information highlights the

importance of monitoring for these compounds, as their metabolism can lead to the formation

of hazardous substances. Further inter-laboratory validation studies would be beneficial to

establish the reproducibility of these methods across different analytical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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